molecular formula C11H14O3 B1616778 Propyl p-methoxybenzoate CAS No. 6938-39-2

Propyl p-methoxybenzoate

Cat. No.: B1616778
CAS No.: 6938-39-2
M. Wt: 194.23 g/mol
InChI Key: WEHMFTWWOGBHCR-UHFFFAOYSA-N
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Description

Propyl p-methoxybenzoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 53955. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

6938-39-2

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

propyl 4-methoxybenzoate

InChI

InChI=1S/C11H14O3/c1-3-8-14-11(12)9-4-6-10(13-2)7-5-9/h4-7H,3,8H2,1-2H3

InChI Key

WEHMFTWWOGBHCR-UHFFFAOYSA-N

SMILES

CCCOC(=O)C1=CC=C(C=C1)OC

Canonical SMILES

CCCOC(=O)C1=CC=C(C=C1)OC

6938-39-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

230 gm (1.32 mol) of anisoyl chloride were added drop by drop under agitation and cooling to a mixture of 316 gm (5.28 mol) of n-propanol and 300 ml of pyridine. The mixture was subsequently heated to 110° C. for three hours and then poured into a mixture of ice/water. The product was neutralized under cooling with half concentrated hydrochloric acid and extracted with ether. After drying, the ether phase was evaporated and the residue was fractionally distilled. The n-propyl anisate obtained had the following values:
Quantity
230 g
Type
reactant
Reaction Step One
Quantity
316 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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